Cas no 57337-53-8 (PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL-)

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- structure

57337-53-8 structure

Product Name:PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL-

CAS No:57337-53-8

Molecular Formula:C₁₀H₁₀O₂

Molecular Weight:162.185

CID:3479044

PubChem ID:816875

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- Properties

Names and Identifiers

- PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL-
- Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carboxylic acid, 4-methyl-
- 8-methylcubane-1-carboxylic acid
- 57337-53-8
- AKOS006346031
- EN300-6737755
- 4-methyl-1-cubanecarboxylic acid
- Z1201623036
- 4-methylcubane-1-carboxylic acid
- AB-131/42302884
- SCHEMBL20130279
- 8-methylcubane-1-carboxylicacid
- 870-146-5
- InChIKey： HJLFFJDTNNBBTC-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H10O2/c1-9-2-5-3(9)7-4(9)6(2)10(5,7)8(11)12/h2-7H,1H3,(H,11,12)

Computed Properties

Exact Mass: 162.068079557g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 162.068079557g/mol
Heavy Atom Count: 12
Complexity: 311
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 37.3Å²

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P028OTL-50mg	8-methylcubane-1-carboxylicacid	57337-53-8	95%	50mg	$853.00
Aaron	AR028P1X-50mg	8-methylcubane-1-carboxylicacid	57337-53-8	95%	50mg	$905.00	2025-03-12
Enamine	EN300-6737755-100mg	8-methylcubane-1-carboxylic acid	57337-53-8	95.0%	100mg	$770.0	2022-02-28

PENTACYCLO[4.2.0.02,5.03,8.04,7]OCTANECARBOXYLIC ACID, 4-METHYL- Related Literature

1. Inside front cover

J. Mater. Chem., 2005,15, 2-2
2. 3-D and electrically conducting functional skin mapping for biomedical applications†

Xiaoxu Fu,Wenqiu Zeng,Ana C. Ramírez-Pérez Chem. Commun., 2018,54, 980-983
3. Analytical application of inorganic salt standards and mixed-solvent systems to trace-metal determination in petroleum crudes by atomic-absorption spectrophotometry

Analyst, 1984,109, 127-129
4. Glucose response of dissolved-core alginate microspheres: towards a continuous glucose biosensor

Ayesha Chaudhary,Michael J. McShane,Rohit Srivastava Analyst, 2010,135, 2620-2628
5. An amphiphilic B,O-chelated aza-BODIPY dye: synthesis, pH-sensitivity, and aggregation behaviour in a H2O/DMSO mixed solvent†

Bin Lei,Hongfei Pan,Yongjie Zhang Org. Biomol. Chem., 2021,19, 6108-6114
6. Photocatalyst- and additive-free site-specific C(sp3)–H hydrazination of glycine derivatives and peptides†

Guang-Zu Wang,De-Guang Liu,Meng-Ting Liu,Yao Fu Green Chem., 2021,23, 5082-5087
7. Frequency characterization of flow magnitude and phase in resonant microfluidic circuits†

Rahil Jain,Robert B. Darling,Barry Lutz Anal. Methods, 2017,9, 5425-5432
8. On kinetic modelling for solar redox thermochemical H2O and CO2 splitting over NiFe2O4 for H2, CO and syngas production

Souzana Lorentzou,Margaritis Kostoglou Phys. Chem. Chem. Phys., 2017,19, 26776-26786
9. Preparation, characterization, and thermal properties of novel fire-resistant microencapsulated phase change materials based on paraffin and a polystyrene shell

Berk Kazanci,Halime Paksoy RSC Adv., 2020,10, 24134-24144
10. Synthesis and structures of acyclic monoanionic tetradentate aza β-diketiminate complexes of magnesium, zinc, and cadmium†

Kristen A. Thoreson,Kristopher McNeill Dalton Trans., 2006, 4814-4820

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